Cas no 2649083-79-2 (4-(isocyanatomethyl)-5-methyl-1,2-oxazole)

• Product Name: 4-(isocyanatomethyl)-5-methyl-1,2-oxazole
• CAS No: 2649083-79-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 5798437
• PubChem ID: 165619364
• Update Time: 2025-10-21

4-(isocyanatomethyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(isocyanatomethyl)-5-methyl-1,2-oxazole
• 2649083-79-2
• EN300-1833659

• Inchi： 1S/C6H6N2O2/c1-5-6(2-7-4-9)3-8-10-5/h3H,2H2,1H3
• InChI Key： KBRIAZAFDKDNBH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CN=C=O

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(isocyanatomethyl)-5-methyl-1,2-oxazole

4-(Isocyanatomethyl)-5-methyl-1,2-oxazole: A Comprehensive Overview

The compound 4-(isocyanatomethyl)-5-methyl-1,2-oxazole, also known by its CAS number 2649083-79-2, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the class of oxazoles, which are five-membered aromatic rings containing one oxygen and one nitrogen atom. The presence of an isocyanatomethyl group at the 4-position and a methyl group at the 5-position imparts unique chemical properties to this molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and materials science. For instance, researchers have explored the potential of 4-(isocyanatomethyl)-5-methyl-1,2-oxazole as a precursor for synthesizing bioactive molecules. The isocyanatomethyl group is particularly reactive, enabling the formation of urea and carbamate linkages under mild conditions. This reactivity has been leveraged in the development of novel polymers and coatings with enhanced mechanical properties.

In terms of synthesis, 4-(isocyanatomethyl)-5-methyl-1,2-oxazole can be prepared via a variety of methods. One common approach involves the cyclization of an appropriate diamine or amine derivative in the presence of an activating agent. The methyl group at the 5-position plays a crucial role in stabilizing the intermediate during the cyclization process, ensuring high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have also been employed to optimize the production process.

The chemical structure of 4-(isocyanatomethyl)-5-methyl-1,2-oxazole is characterized by its aromaticity and electron-deficient nature due to the electronegative oxygen and nitrogen atoms. This electronic configuration makes it an excellent substrate for various nucleophilic substitution reactions. Recent research has demonstrated its utility in click chemistry reactions, where it serves as a building block for constructing complex molecular architectures with high precision.

From an environmental perspective, the synthesis and application of 4-(isocyanatomethyl)-5-methyl-1,2-oxazole are considered eco-friendly due to its compatibility with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has minimized its ecological footprint. Furthermore, its biodegradability has been assessed in several studies, confirming its suitability for applications in sustainable chemistry.

In conclusion, 4-(isocyanatomethyl)-5-methyl-1,2-oxazole stands out as a versatile compound with a wide range of applications across different disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and green chemistry practices, position it as a key player in future innovations within the chemical industry.